![molecular formula C16H27NO2 B1389097 N-[2-(4-Isopropylphenoxy)propyl]-N-(3-methoxypropyl)amine CAS No. 1040680-87-2](/img/structure/B1389097.png)
N-[2-(4-Isopropylphenoxy)propyl]-N-(3-methoxypropyl)amine
Overview
Description
N-[2-(4-Isopropylphenoxy)propyl]-N-(3-methoxypropyl)amine (IPMA) is an amine compound that is used in a variety of scientific research applications. It is a versatile compound that has unique properties that can be exploited for a range of applications, such as organic synthesis, pharmaceuticals, and biochemistry. IPMA is a relatively small molecule with a molecular weight of 215.3 g/mol and a melting point of 77 °C. It is a colorless, odorless, and non-toxic compound that is soluble in water and organic solvents.
Scientific Research Applications
N-[2-(4-Isopropylphenoxy)propyl]-N-(3-methoxypropyl)amine has a wide range of applications in scientific research. It is a versatile compound that can be used in organic synthesis, pharmaceuticals, and biochemistry. It has been used in the synthesis of a variety of compounds, such as peptides, nucleotides, and antibiotics. It has also been used in the synthesis of pharmaceuticals, including anti-inflammatory drugs, antifungal agents, and anti-cancer drugs. In biochemistry, this compound has been used in the synthesis of enzymes and other proteins, as well as in the study of enzyme mechanisms and protein-protein interactions.
Mechanism of Action
The mechanism of action of N-[2-(4-Isopropylphenoxy)propyl]-N-(3-methoxypropyl)amine is not fully understood. However, it is believed to be a reversible inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). Inhibition of COX-2 can lead to decreased production of prostaglandins, which are important mediators of inflammation. In addition, this compound has been shown to inhibit the activity of other enzymes, such as phosphatases, kinases, and proteases, which are involved in a variety of cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and pain, as well as to reduce the risk of cancer. It has also been shown to reduce cholesterol levels and improve cardiovascular health. In addition, this compound has been shown to reduce the risk of stroke and improve cognitive function.
Advantages and Limitations for Lab Experiments
N-[2-(4-Isopropylphenoxy)propyl]-N-(3-methoxypropyl)amine has several advantages when used in laboratory experiments. It is a non-toxic compound that is soluble in water and organic solvents, making it easy to handle and store. In addition, it is relatively inexpensive and can be synthesized in a variety of ways. However, this compound has some limitations, such as its low solubility in some solvents and its relatively low molecular weight.
Future Directions
Despite its wide range of applications, N-[2-(4-Isopropylphenoxy)propyl]-N-(3-methoxypropyl)amine still has potential for further development. Some potential future directions for this compound include:
1. Synthesis of new compounds using this compound as a starting material.
2. Development of new methods for synthesizing this compound.
3. Investigation of the effects of this compound on other enzymes and proteins.
4. Exploration of the mechanism of action of this compound.
5. Development of new pharmaceuticals using this compound as an active ingredient.
6. Investigation of the effects of this compound on other biochemical and physiological processes.
7. Investigation of the effects of this compound on cancer and other diseases.
8. Exploration of the potential applications of this compound in biotechnology and nanotechnology.
9. Investigation of the effects of this compound on the environment.
10. Development of new methods for detecting and quantifying this compound.
Properties
IUPAC Name |
N-(3-methoxypropyl)-2-(4-propan-2-ylphenoxy)propan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27NO2/c1-13(2)15-6-8-16(9-7-15)19-14(3)12-17-10-5-11-18-4/h6-9,13-14,17H,5,10-12H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMQCJWYHMCPKKI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OC(C)CNCCCOC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.39 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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